Cas no 19677-37-3 (2-(4-Chlorophenyl)malonic Acid)

• Product Name: 2-(4-Chlorophenyl)malonic Acid
• CAS No: 19677-37-3
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• MDL: MFCD06204602
• CID: 234786
• PubChem ID: 267418
• Update Time: 2025-06-11

2-(4-Chlorophenyl)malonic Acid Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(4-chlorophenyl)malonate
• 2-(4-Chlorophenyl)malonic acid
• diethyl 2-(4-chlorophenyl)propanedioate
• DIETHYL 4-CHLOROPHENYL MALONATE
• Propanedioicacid, 2-(4-chlorophenyl)-, 1,3-diethyl ester
• p-chlorophenyl diethyl malonate
• RARECHEM AL BI 0611
• Diethyl (p-chlorophenyl)malonate
• 4-chlorophenyl 1-ethyl 2-ethylpropanedioate
• 2-(4-Chlorophenyl)-malonic acid diethylester
• Propanedioic acid, 2-(4-chlorophenyl)-, 1,3-diethyl ester
• NSC106645
• diethyl p-chlorophenylmalonate
• Diethyl 4-chlorophenylmalonate
• Diethyl 4 - chlorophenyl malonate
• diethyl(4-chlorophenyl)propanedioate
• 0138AB
• TE1003
• RP29626
• diethyl 2-(4-chlorophenyl)p
• NSC-106645
• AKOS005254591
• SY116040
• DTXSID30295982
• MFCD06204602
• SCHEMBL1041533
• 19677-37-3
• J-520273
• DS-18473
• CS-D0058
• FT-0651108
• DIETHYL4-CHLOROPHENYLMALONATE
• A880071
• DB-007416
• 2-(4-Chlorophenyl)malonic Acid

• MDL： MFCD06204602
• Inchi： 1S/C13H15ClO4/c1-3-17-12(15)11(13(16)18-4-2)9-5-7-10(14)8-6-9/h5-8,11H,3-4H2,1-2H3
• InChI Key： PPESOPZGUSEQSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 270.06600
• Monoisotopic Mass: 270.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.2

Experimental Properties

• PSA: 52.60000
• LogP: 2.54980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-Chlorophenyl)malonic Acid

2-(4-Chlorophenyl)malonic Acid (CAS No. 19677-37-3): A Comprehensive Overview

2-(4-Chlorophenyl)malonic Acid (CAS No. 19677-37-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-(4-chlorophenyl)succinic acid, is characterized by its unique structure and chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of 2-(4-Chlorophenyl)malonic Acid is C₉H₈O₄Cl, and it has a molecular weight of approximately 203.59 g/mol. The compound features a malonic acid moiety attached to a 4-chlorophenyl group, which imparts specific reactivity and functional properties. The presence of the chlorine atom on the phenyl ring enhances the compound's stability and reactivity, making it suitable for a wide range of chemical transformations.

In recent years, 2-(4-Chlorophenyl)malonic Acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 2-(4-Chlorophenyl)malonic Acid in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity, making them promising candidates for further clinical evaluation.

Beyond its pharmaceutical applications, 2-(4-Chlorophenyl)malonic Acid has also been explored for its potential in agrochemicals and materials science. In agrochemical research, the compound has shown promise as a precursor for developing new herbicides and fungicides. A recent study published in Pesticide Biochemistry and Physiology reported that certain derivatives of 2-(4-Chlorophenyl)malonic Acid exhibited selective herbicidal activity against broadleaf weeds without adversely affecting crop plants.

In materials science, 2-(4-Chlorophenyl)malonic Acid has been investigated for its potential use in the synthesis of advanced polymers and coatings. The unique combination of functional groups in this compound allows for the creation of materials with tailored properties such as enhanced mechanical strength and improved thermal stability. A study published in Polymer Chemistry explored the use of 2-(4-Chlorophenyl)malonic Acid-based monomers in the development of high-performance polymers for industrial applications.

The synthesis of 2-(4-Chlorophenyl)malonic Acid can be achieved through various methods, including classical organic synthesis routes and more modern techniques such as catalytic processes. One common approach involves the reaction of 4-chlorobenzaldehyde with malonic acid in the presence of a base catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.

The safety and environmental impact of 2-(4-Chlorophenyl)malonic Acid have also been thoroughly evaluated. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 2-(4-Chlorophenyl)malonic Acid (CAS No. 19677-37-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.